Cas no 660448-99-7 (Hexanenitrile, 6,6,6-trifluoro-3-oxo-)
660448-99-7 structure
Product Name:Hexanenitrile, 6,6,6-trifluoro-3-oxo-
CAS No:660448-99-7
MF:C6H6F3NO
MW:165.11315202713
CID:1708331
Update Time:2024-08-31
Hexanenitrile, 6,6,6-trifluoro-3-oxo- Chemical and Physical Properties
Names and Identifiers
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- Hexanenitrile, 6,6,6-trifluoro-3-oxo-
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- Inchi： 1S/C6H6F3NO/c7-6(8,9)3-1-5(11)2-4-10/h1-3H2
- InChI Key： SIJMGIQRKGZEEX-UHFFFAOYSA-N
- SMILES： C(#N)CC(=O)CCC(F)(F)F
Computed Properties
- Exact Mass: 165.04018
Experimental Properties
- Density: 1.227±0.06 g/cm3(Predicted)
- Boiling Point: 157.8±35.0 °C(Predicted)
- PSA: 40.86
- pka: 8.94±0.10(Predicted)
Hexanenitrile, 6,6,6-trifluoro-3-oxo- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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